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Compound of Interest

7-Benzyloxy-4-
Compound Name: ) ,
trifluoromethylcoumarin

Cat. No.: B184656

This guide provides comprehensive technical information on 7-Benzyloxy-4-
trifluoromethylcoumarin (BFC), a key fluorogenic substrate used in drug metabolism and
toxicology research. It is intended for researchers, scientists, and professionals in the field of
drug development.

Core Compound Information

Chemical Identity and Structure

7-Benzyloxy-4-trifluoromethylcoumarin, commonly abbreviated as BFC, is a synthetic
derivative of coumarin. Structurally, it features a benzyloxy group at the 7-position and a
trifluoromethyl group at the 4-position of the coumarin core. This substitution pattern is critical
for its function as a fluorogenic probe.

« CAS Number: 220001-53-6[1][2][3]

e Synonyms: 7-BFC, BFC[1][3]

The chemical structure is represented by the following identifiers:
e SMILES:FC(F)(F)C1=CC(=0)Oc2cc(OCc3cccce3)cccl2[4]

« INChl:1S/C17H11F303/c18-17(19,20)14-9-16(21)23-15-8-12(6-7-13(14)15)22-10-11-4-2-1-
3-5-11/h1-9H,10H2[1][4]
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e InChl Key:WVKLERKKJXUPIK-UHFFFAOQOY SA-N[1][4]

Physicochemical and Handling Data

BFC is typically supplied as a solid and requires specific storage conditions to maintain its
stability. Its solubility is a key consideration for its use in in-vitro assays.

Property Value Citations

Molecular Formula C17H11F303 [1][3]1[4]

Molecular Weight 320.26 g/mol [3114]
Solid, White to off-white

Appearance [2][4]
powder

Purity >95%, =98%, or 299% (HPLC)  [1][3][4]

N DMF: 3 mg/ml; DMSO: 1

Solubility [1][2]
mg/ml

Storage Temperature -20°C [1][4]

Stability > 4 years when stored at -20°C  [1][2]

Mechanism of Action and Applications

Fluorogenic Substrate for Cytochrome P450 Enzymes

BFC serves as a biomarker and fluorogenic substrate for cytochrome P450 (CYP) enzymes,
which are crucial in drug metabolism.[3] The primary application of BFC is in the quantitative
measurement of the activity of specific CYP isoforms, particularly CYP1A2 and CYP3A4 in
humans.[1][2][5][6][7]

The enzymatic reaction involves the O-debenzylation of BFC by a CYP enzyme. This cleavage
reaction releases the benzyl group and produces the highly fluorescent metabolite, 7-hydroxy-

4-trifluoromethylcoumarin (HFC). The fluorescence of HFC can then be measured to determine
the rate of the enzymatic reaction, which is directly proportional to the CYP enzyme's activity.[1]

Below is a diagram illustrating the enzymatic conversion of BFC to its fluorescent product HFC.
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Cytochrome P450

(e.g., CYP1A2, CYP3A4)

7-Benzyloxy-4-trifluoromethylcoumarin
(BFC, Non-fluorescent)

O-debenzylation

7-Hydroxy-4-trifluoromethylcoumarin
(HFC, Highly Fluorescent)
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Preparation

Prepare BFC substrate solution Prepare microsome suspension in buffer

Incubation

Add microsomes and BFC to well

Pre-incubate mixture

Initiate reaction with NADPH

Incubate at 37°C

- J

~

4 Termination &Measurement

Stop reaction (e.g., with acetonitrile)

Measure HFC fluorescence
(Ex: 410 nm, Em: 530 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: 7-Benzyloxy-4-
trifluoromethylcoumarin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184656#7-benzyloxy-4-trifluoromethylcoumarin-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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